N-methylthiolan-3-amine hydrochloride
Overview
Description
N-methylthiolan-3-amine, also known as MTAA, is a chemical compound that has gained significant attention in scientific research due to its unique physical and chemical properties. It has a CAS Number of 933727-56-1 and a molecular weight of 117.22 . The IUPAC name for this compound is N-methyltetrahydro-3-thiophenamine .
Molecular Structure Analysis
The Inchi Code for N-methylthiolan-3-amine is 1S/C5H11NS/c1-6-5-2-3-7-4-5/h5-6H,2-4H2,1H3 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.Chemical Reactions Analysis
Amines, including N-methylthiolan-3-amine, can react with strong acids such as hydroiodic acid (HI), hydrobromic acid (HBr), and hydrochloric acid (HCl) to give ammonium salts . They can also react with nitrous acid, which is unstable . Furthermore, amines can undergo alkylation and acylation reactions .Physical And Chemical Properties Analysis
N-methylthiolan-3-amine is a liquid at room temperature . The compound is also known to have unique physical and chemical properties, which have made it a subject of interest in various fields of research and industry.Scientific Research Applications
Mechanochemical N-Methylation
N-Methylthiolan-3-amine hydrochloride: can be synthesized efficiently using mechanochemical methods. Mechanochemistry involves applying mechanical energy (e.g., grinding in a ball mill) to drive chemical reactions. In recent years, this approach has gained prominence due to its environmental friendliness and energy efficiency . Key points include:
Arylation and Functionalized Arenes
N-Methyltetrahydrothiophen-3-amine hydrochloride: can serve as an arylation source for the synthesis of functionalized arenes. Catalytic dehydrogenative aromatization provides a green and efficient route to these compounds . Key features:
Applications in Medicinal Chemistry
N-Methylthiolan-3-amine hydrochloride: derivatives find applications in medicinal chemistry:
Safety and Hazards
N-methylthiolan-3-amine has been classified with the signal word “Danger” and is associated with the hazard statements H226, H302, H312, H314, and H332 . These statements indicate that the compound is flammable, harmful if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, and harmful if inhaled .
properties
IUPAC Name |
N-methylthiolan-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NS.ClH/c1-6-5-2-3-7-4-5;/h5-6H,2-4H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEDVAKZVUYMJST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCSC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methylthiolan-3-amine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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